Cas no 16209-00-0 (4-(1H-Pyrazol-1-yl)benzoic acid)
16209-00-0 structure
Product Name:4-(1H-Pyrazol-1-yl)benzoic acid
CAS No:16209-00-0
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD02682056
CID:234425
PubChem ID:736527
Update Time:2025-04-19
4-(1H-Pyrazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-Pyrazol-1-yl)benzoic acid
- 4-(1-Pyrazolyl)benzoic Acid
- 4-pyrazol-1-ylbenzoic acid
- Benzoic acid, 4-(1H-pyrazol-1-yl)-
- 4-Pyrazol-1-yl-benzoic acid
- 4-(pyrazol-1-yl)benzoic acid
- XOEKYPIBVOGCDG-UHFFFAOYSA-N
- 4-pyrazolylbenzoic acid
- ZERO/005680
- PubChem19583
- Oprea1_536854
- Jsp003240
- HMS1748B01
- Benzoic acid, 4-(pyrazol-1-yl)-
- 4-(1H-Pyrazole-1-yl)benzoic acid
- STK50064
- 16209-00-0
- PS-4290
- SCHEMBL321724
- SDCCGMLS-0066004.P001
- AKOS000104788
- CS-W001008
- DTXSID30353056
- EN300-12595
- F3099-6577
- FT-0616477
- 4-(1H-PYRAZOL-1-YL)BENZOICACID
- AMY11922
- P2499
- SY003210
- SB34062
- AF-399/40971736
- MFCD02682056
- Z85923465
- AC-2874
- W-205896
- BB 0217092
- 4-(1H-Pyrazol-1-yl)benzoic acid, 90%
- ALBB-010147
- STK500649
- SDCCGSBI-0660836.P001
-
- MDL： MFCD02682056
- Inchi： 1S/C10H8N2O2/c13-10(14)8-2-4-9(5-3-8)12-7-1-6-11-12/h1-7H,(H,13,14)
- InChI Key： XOEKYPIBVOGCDG-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)N1C=CC=N1)=O
Computed Properties
- Exact Mass: 188.05900
- Monoisotopic Mass: 187.050752
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Density: 1.28
- Melting Point: 266 °C (dec.)
- Boiling Point: 360.4±25.0℃ at 760 mmHg
- Flash Point: 171.8℃
- PSA: 55.12000
- LogP: 1.57050
4-(1H-Pyrazol-1-yl)benzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
4-(1H-Pyrazol-1-yl)benzoic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-Pyrazol-1-yl)benzoic acid Pricemore >>
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| Fluorochem | 038934-1g |
4-(1H-Pyrazol-1-yl)benzoic acid |
16209-00-0 | 95% | 1g |
￡25.00 | 2022-02-28 | |
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￡120.00 | 2022-02-28 | |
| Apollo Scientific | OR23288-250mg |
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| Apollo Scientific | OR23288-5g |
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¥586.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P91150-1g |
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¥166.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P91150-250mg |
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4-(1H-Pyrazol-1-yl)benzoic acid Related Literature
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Yuta Maenaka,Tomoyoshi Suenobu,Shunichi Fukuzumi Energy Environ. Sci. 2012 5 7360
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Shunichi Fukuzumi,Tomoyoshi Suenobu Dalton Trans. 2013 42 18
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Li-Jun Zhao,Zequn Yin,Yusheng Shi,Wen Sun,Libo Sun,Huijuan Su,Xun Sun,Weiling Zhang,Linyan Xia,Caixia Qi Catal. Sci. Technol. 2021 11 7982
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Chun-Leung Kwok,Shun-Cheung Cheng,Pui-Yu Ho,Shek-Man Yiu,Wai-Lun Man,Vonika Ka-Man Au,Po-Keung Tsang,Chi-Fai Leung,Chi-Chiu Ko,Marc Robert Chem. Commun. 2020 56 7491
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Mahendra Kumar Awasthi,Sanjay Kumar Singh Sustainable Energy Fuels 2021 5 549
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